Cas no 16044-46-5 (4-Octyl-1,2,4-triazolidine-3,5-dione)

• Product Name: 4-Octyl-1,2,4-triazolidine-3,5-dione
• CAS No: 16044-46-5
• MF: C₁₀H₁₉N₃O₂
• MW: 213.276762247086
• CID: 2780231
• Update Time: 2023-08-07

4-Octyl-1,2,4-triazolidine-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 4-OCTYL-1,2,4-TRIAZOLIDINE-3,5-DIONE
• 4-Octyl-1,2,4-triazolidine-3,5-dione

• Inchi： 1S/C10H19N3O2/c1-2-3-4-5-6-7-8-13-9(14)11-12-10(13)15/h2-8H2,1H3,(H,11,14)(H,12,15)
• InChI Key： QCHXSULUWKRHNA-UHFFFAOYSA-N
• SMILES： O=C1NNC(N1CCCCCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 215
• XLogP3: 2.5
• Topological Polar Surface Area: 61.4